Cas no 1344-58-7 (Uranium trioxide)

• Product Name: Uranium trioxide
• CAS No: 1344-58-7
• MF: O₃U
• MW: 286.027115821838
• CID: 158843
• PubChem ID: 74013
• Update Time: 2025-04-19

Uranium trioxide Chemical and Physical Properties

Names and Identifiers

• Uranium trioxide
• Uranium(VI) oxide
• uralenneoside
• Uranium dioxide monosulfate,trihydrate
• Uranium,dioxosulfato-,trihydrate
• Uranyl sulfate trihydrate
• UO3
• trioxouranium
• triketouranium
• Uranium oxide (UO3)
• URANIUM OXIDE YELLOW
• Uranium(VI) oxide, red
• URANIUM (VI) OXIDE 99.8%
• UNII-Q47SFG7DIQ
• CCRIS 9451
• Urane
• Uranium(vi)oxide
• DTXSID901014433
• 1344-58-7
• Q425420
• EINECS 215-701-9
• 11113-93-2

• Inchi： 1S/3O.U
• InChI Key： JCMLRUNDSXARRW-UHFFFAOYSA-N
• SMILES： [U](=O)(=O)=O

Computed Properties

• Exact Mass: 286.03600
• Monoisotopic Mass: 286.03553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 61.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 7,29 g/cm3
• Melting Point: °Cd ec.)
• PSA: 51.21000
• LogP: -0.35640

Uranium trioxide Security Information

• Hazardous Material transportation number：UN 2912
• HazardClass：7

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Actinide organides Actinide oxides